Phenformin hydrochloride Phenformin hydrochloride Phenformin hydrochloride appears as white solid or powder. Formerly used as an anti-diabetic drug. Toxic (causes lactic acidosis.
Phenformin Hydrochloride is the hydrochloride salt form of phenformin, an agent belonging to the biguanide class of antidiabetics with antihyperglycemic activity. Phenformin is not used clinically due to the high risk of lactic acidosis that is associated with its use.
Brand Name: Vulcanchem
CAS No.: 834-28-6
VCID: VC20743284
InChI: InChI=1S/C10H15N5.ClH/c11-9(12)15-10(13)14-7-6-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H6,11,12,13,14,15);1H
SMILES: C1=CC=C(C=C1)CCN=C(N)N=C(N)N.Cl
Molecular Formula: C10H15N5.ClH
C10H16ClN5
Molecular Weight: 241.72 g/mol

Phenformin hydrochloride

CAS No.: 834-28-6

Cat. No.: VC20743284

Molecular Formula: C10H15N5.ClH
C10H16ClN5

Molecular Weight: 241.72 g/mol

Purity: > 98%

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Phenformin hydrochloride - 834-28-6

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Description Phenformin hydrochloride appears as white solid or powder. Formerly used as an anti-diabetic drug. Toxic (causes lactic acidosis.
Phenformin Hydrochloride is the hydrochloride salt form of phenformin, an agent belonging to the biguanide class of antidiabetics with antihyperglycemic activity. Phenformin is not used clinically due to the high risk of lactic acidosis that is associated with its use.
CAS No. 834-28-6
Molecular Formula C10H15N5.ClH
C10H16ClN5
Molecular Weight 241.72 g/mol
IUPAC Name 1-(diaminomethylidene)-2-(2-phenylethyl)guanidine;hydrochloride
Standard InChI InChI=1S/C10H15N5.ClH/c11-9(12)15-10(13)14-7-6-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H6,11,12,13,14,15);1H
Standard InChI Key YSUCWSWKRIOILX-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CCN=C(N)N=C(N)N.Cl
Canonical SMILES C1=CC=C(C=C1)CCN=C(N)N=C(N)N.Cl
Appearance Solid powder
Melting Point 347 to 352 °F (NTP, 1992)

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